![molecular formula C15H14N2O2 B3123256 4-[(2-Hydroxy-3-methoxybenzyl)amino]benzonitrile CAS No. 306730-33-6](/img/structure/B3123256.png)
4-[(2-Hydroxy-3-methoxybenzyl)amino]benzonitrile
Overview
Description
“4-[(2-Hydroxy-3-methoxybenzyl)amino]benzonitrile” is a synthetic compound used in scientific research. It has a molecular weight of 254.28 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H14N2O2/c1-19-14-4-2-3-12(15(14)18)10-17-13-7-5-11(9-16)6-8-13/h2-8,17-18H,10H2,1H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 254.28 g/mol . It’s a solid in its physical form . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Inhibition of 12-Lipoxygenase
The compound has been identified as a potent and selective inhibitor of 12-Lipoxygenase (12-LOX), an enzyme involved in the oxidation of polyunsaturated fatty acids . It displays nanomolar potency against 12-LOX and excellent selectivity over related lipoxygenases and cyclooxygenases .
Anti-Inflammatory Applications
Due to its inhibitory action on 12-LOX, the compound can potentially be used in the treatment of inflammation. 12-LOX is known to be involved in inflammatory responses .
Anti-Cancer Applications
12-LOX, the target of this compound, has a demonstrated role in cancer. Therefore, the compound could potentially be used in cancer treatment strategies .
Treatment of Skin Diseases
The compound’s action on 12-LOX, which plays a role in skin diseases, suggests potential applications in the treatment of various skin conditions .
Diabetes Management
12-LOX has been implicated in diabetes, suggesting that the compound could be used in the management of this disease .
Platelet Aggregation Inhibition
The compound has been shown to inhibit PAR-4 induced aggregation and calcium mobilization in human platelets . This suggests potential applications in conditions where inhibition of platelet aggregation is beneficial, such as in the prevention of thrombosis .
Optimization of Peptide Synthesis
While not directly related to the compound itself, the 2-hydroxy-3-methoxybenzyl (Hmb) backbone modification can prevent amide bond-mediated side-reactions, thus improving the synthesis of long and challenging peptides and proteins .
Mechanism of Action
Target of Action
The primary target of 4-[(2-Hydroxy-3-methoxybenzyl)amino]benzonitrile is 12-Lipoxygenase (12-LOX) . 12-LOX is a member of the lipoxygenase family of enzymes, which are involved in the oxidation of polyunsaturated fatty acids to produce bioactive hydroxyeicosatetraenoic acid (HETE) metabolites . These metabolites play a role in various physiological responses such as platelet aggregation, inflammation, and cell proliferation .
Mode of Action
This compound interacts with 12-LOX, inhibiting its activity . This results in a decrease in the production of HETE metabolites, thereby modulating the physiological responses that these metabolites are involved in .
Biochemical Pathways
By inhibiting 12-LOX, this compound affects the lipoxygenase pathway . This pathway is responsible for the production of HETE metabolites from polyunsaturated fatty acids . The downstream effects of this inhibition include a reduction in platelet aggregation, inflammation, and cell proliferation .
Pharmacokinetics
This suggests that it has good bioavailability, allowing it to effectively reach its target and exert its inhibitory effect .
Result of Action
The inhibition of 12-LOX by this compound leads to a reduction in the production of HETE metabolites . This results in a decrease in platelet aggregation, inflammation, and cell proliferation . Additionally, the compound has been shown to inhibit PAR-4 induced aggregation and calcium mobilization in human platelets, and reduce 12-HETE in mouse/human beta cells .
Safety and Hazards
The compound is associated with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, and H332 . Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 . For more detailed safety information, please refer to the MSDS .
properties
IUPAC Name |
4-[(2-hydroxy-3-methoxyphenyl)methylamino]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c1-19-14-4-2-3-12(15(14)18)10-17-13-7-5-11(9-16)6-8-13/h2-8,17-18H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEIZGEWNHHZZDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CNC2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601202528 |
Source
|
| Record name | 4-[[(2-Hydroxy-3-methoxyphenyl)methyl]amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601202528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
306730-33-6 |
Source
|
| Record name | 4-[[(2-Hydroxy-3-methoxyphenyl)methyl]amino]benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306730-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[[(2-Hydroxy-3-methoxyphenyl)methyl]amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601202528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-[(aminocarbonyl)amino]-3-phenylpropanoate](/img/structure/B3123213.png)
![(2E)-4-(bicyclo[2.2.1]hept-2-yloxy)-4-oxobut-2-enoic acid](/img/structure/B3123219.png)
![4-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine](/img/structure/B3123242.png)
![2-Methoxy-6-({[4-(trifluoromethoxy)phenyl]amino}methyl)phenol](/img/structure/B3123262.png)
![N-(3,5-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide](/img/structure/B3123269.png)
